Cas no 918648-51-8 (3-Benzyl-7-bromo-2-methoxyquinoline)

• Product Name: 3-Benzyl-7-bromo-2-methoxyquinoline
• CAS No: 918648-51-8
• MF: C₁₇H₁₄BrNO
• MW: 328.20316362381
• MDL: MFCD28128636
• CID: 772102
• PubChem ID: 59200538
• Update Time: 2024-10-26

3-Benzyl-7-bromo-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)-
• 3-benzyl-7-bromo-2-methoxyquinoline
• 7-Bromo-2-methoxy-3-(phenylmethyl)quinoline (ACI)
• C13205
• CS-0011153
• DA-24092
• 918648-51-8
• AKOS037650743
• SCHEMBL13488532
• DTXSID50731251
• CS-15247
• 3-Benzyl-7-bromo-2-methoxyquinoline

• MDL： MFCD28128636
• Inchi： 1S/C17H14BrNO/c1-20-17-14(9-12-5-3-2-4-6-12)10-13-7-8-15(18)11-16(13)19-17/h2-8,10-11H,9H2,1H3
• InChI Key： YWOHBUGQXMWRNB-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C=C(CC3C=CC=CC=3)C(OC)=N2)=CC=1

Computed Properties

• Exact Mass: 327.02588g/mol
• Monoisotopic Mass: 327.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives